Cas no 867040-16-2 (3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-4-(morpholin-4-yl)quinoline)

• Product Name: 3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-4-(morpholin-4-yl)quinoline
• CAS No: 867040-16-2
• MF: C₂₂H₂₄N₂O₄S
• MW: 412.501964569092
• CID: 5906275
• PubChem ID: 5642412
• Update Time: 2025-07-20

3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-4-(morpholin-4-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 3-[(3,4-dimethylphenyl)sulfonyl]-6-methoxy-4-(4-morpholinyl)-
• SR-01000013582-1
• 3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-4-(morpholin-4-yl)quinoline
• 867040-16-2
• F1607-1079
• AKOS024608970
• 4-[3-(3,4-dimethylphenyl)sulfonyl-6-methoxyquinolin-4-yl]morpholine
• 4-(3-((3,4-dimethylphenyl)sulfonyl)-6-methoxyquinolin-4-yl)morpholine
• SR-01000013582

• Inchi： 1S/C22H24N2O4S/c1-15-4-6-18(12-16(15)2)29(25,26)21-14-23-20-7-5-17(27-3)13-19(20)22(21)24-8-10-28-11-9-24/h4-7,12-14H,8-11H2,1-3H3
• InChI Key： WTLZVGQZNIWSAY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2)C(N2CCOCC2)=C(S(C2=CC=C(C)C(C)=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 412.14567842g/mol
• Monoisotopic Mass: 412.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 642.9±55.0 °C(Predicted)
• pka: 4.28±0.50(Predicted)

Additional information on 3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-4-(morpholin-4-yl)quinoline

3-(3,4-Dimethylbenzenesulfonyl)-6-methoxy-4-(morpholin-4-yl)quinoline (CAS No. 867040-16-2): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-4-(morpholin-4-yl)quinoline (CAS No. 867040-16-2) stands out as a compound of significant interest. This quinoline derivative, characterized by its sulfonyl and morpholine functional groups, has garnered attention for its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for terms like quinoline derivatives, sulfonamide compounds, and morpholine-based inhibitors, reflecting the compound's relevance in contemporary scientific discourse.

The structural complexity of 3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-4-(morpholin-4-yl)quinoline makes it a valuable scaffold for designing novel bioactive molecules. Its methoxy and dimethylbenzenesulfonyl moieties contribute to its unique physicochemical properties, which are often explored in the context of kinase inhibition and receptor modulation. Recent trends in AI-driven drug discovery have further amplified interest in such compounds, as they are frequently used in virtual screening and molecular docking studies.

One of the most searched questions related to this compound is: "What are the synthetic routes for 3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-4-(morpholin-4-yl)quinoline?" The synthesis typically involves multi-step organic reactions, including Suzuki coupling, sulfonylation, and morpholine incorporation. These methods are well-documented in peer-reviewed journals, making the compound accessible to synthetic chemists. Additionally, its CAS No. 867040-16-2 is often used as a unique identifier in chemical databases, ensuring accurate retrieval of related literature.

The compound's potential applications extend beyond pharmaceuticals. For instance, its fluorescence properties have been investigated for use in organic light-emitting diodes (OLEDs) and sensors. This aligns with the growing demand for sustainable materials and green chemistry, topics that dominate modern scientific searches. Users also frequently inquire about the solubility and stability of this compound, which are critical for its formulation in various applications.

In summary, 3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-4-(morpholin-4-yl)quinoline (CAS No. 867040-16-2) is a versatile compound with broad implications in drug development and material science. Its structural features and functional groups make it a subject of ongoing research, particularly in the context of targeted therapy and advanced materials. As the scientific community continues to explore its potential, this compound remains a key player in the intersection of chemistry and innovation.